(E)-N-[2-[3-(Difluoromethoxy)-4-methoxyphenyl]ethyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[2-[3-(difluoromethoxy)-4-methoxyphenyl]ethyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C16H22F2N2O3/c1-20(2)10-4-5-15(21)19-9-8-12-6-7-13(22-3)14(11-12)23-16(17)18/h4-7,11,16H,8-10H2,1-3H3,(H,19,21)/b5-4+
• InChI Key: RKLZKBSMYZAPBQ-SNAWJCMRSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCCC1=CC(=C(C=C1)OC)OC(F)F
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCCC1=CC(=C(C=C1)OC)OC(F)F
• Molecular Formula: C16H22F2N2O3
• Molecular Weight: 328.35 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

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Future Directions

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